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Introduction
1-Nonene, a terminal alkene with the chemical formula C₉H₁₈, serves as a crucial building

block in various chemical syntheses, including the production of polymers, surfactants, and

specialty chemicals.[1] For researchers, scientists, and professionals in drug development, a

comprehensive understanding of its structural and electronic properties is paramount for its

effective utilization and for the characterization of novel compounds derived from it.

Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR)

Spectroscopy, and Mass Spectrometry (MS) provide a detailed fingerprint of the molecule,

enabling its unambiguous identification and the elucidation of its chemical behavior.

This technical guide offers an in-depth exploration of the spectroscopic data of 1-nonene.

Moving beyond a mere presentation of spectra, this document delves into the causal

relationships between the molecular structure of 1-nonene and its spectroscopic signatures.

Each section is designed to be a self-validating system, integrating established principles with

field-proven insights to provide a robust and reliable resource for laboratory professionals.

1-Nonene: Structure and Physicochemical
Properties
1-Nonene is a colorless liquid with a gasoline-like odor. As a terminal alkene, its reactivity is

largely defined by the carbon-carbon double bond at the C1 position.
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Property Value Source

Molecular Formula C₉H₁₈ [2]

Molecular Weight 126.24 g/mol [3]

Boiling Point 146 °C [3]

Melting Point -81 °C [3]

Density 0.73 g/mL at 25 °C [3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of

organic molecules. For 1-nonene, both ¹H and ¹³C NMR provide distinct and complementary

information.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 1-nonene is characterized by signals corresponding to the vinylic

protons, the allylic protons, and the protons of the aliphatic chain. The chemical shifts and

coupling patterns are highly informative for confirming the position of the double bond.
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Sample Preparation

Data Acquisition

Data Processing

Weigh ~10-20 mg of 1-nonene

Dissolve in ~0.6 mL of deuterated solvent (e.g., CDCl₃)

Filter the solution into a clean NMR tube

Cap the NMR tube and label it

Insert the sample into the NMR spectrometer

Lock on the deuterium signal of the solvent

Shim the magnetic field for homogeneity

Acquire the ¹H and ¹³C NMR spectra

Fourier transform the raw data

Phase correct the spectra

Reference the spectra (e.g., TMS at 0 ppm)

Integrate the ¹H NMR signals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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